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Compound of Interest

Compound Name: Methyltetrazine-amine

Cat. No.: B1456725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyltetrazine-amine, a key reagent in

the field of bioorthogonal chemistry. We will delve into its chemical properties, core

applications, and provide detailed experimental protocols for its use in bioconjugation.

Core Properties of Methyltetrazine-amine
Methyltetrazine-amine is a bioorthogonal chemical reporter containing a reactive amine group

and a tetrazine moiety. The methyl group on the tetrazine ring significantly enhances its stability

compared to unsubstituted tetrazines, allowing for a broader range of applications and

improved storage, especially in aqueous buffers.[1] It is most commonly utilized in the inverse

electron demand Diels-Alder (iEDDA) cycloaddition reaction, a type of "click chemistry," where

the tetrazine ring rapidly and specifically reacts with a strained alkene, most notably trans-

cyclooctene (TCO). This reaction is characterized by its exceptionally fast kinetics, high

selectivity, and biocompatibility, as it proceeds efficiently under mild, physiological conditions

without the need for a catalyst.[2]

The primary amine group on Methyltetrazine-amine serves as a versatile handle for

conjugation to various biomolecules and surfaces. It can readily react with carboxylic acids or

activated esters to form stable amide bonds.[1]

Below is a summary of the key quantitative data for Methyltetrazine-amine and its commonly

used hydrochloride salt.
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Property Methyltetrazine-amine
Methyltetrazine-amine
hydrochloride (HCl) salt

CAS Number 1345955-28-3[3] 1596117-29-1[4]

Molecular Formula C₁₀H₁₁N₅[3] C₁₀H₁₂ClN₅[4]

Molecular Weight 201.23 g/mol [3][5] 237.69 g/mol [4][6]

Appearance Purple to purplish-red solid[7] -

Solubility
Soluble in DMSO, DMF,

MeOH[1][2]
-

The Chemistry: Inverse Electron Demand Diels-
Alder (iEDDA) Reaction
The core utility of Methyltetrazine-amine lies in its participation in the iEDDA reaction with

trans-cyclooctene (TCO). This bioorthogonal reaction is central to its application in labeling and

conjugating biomolecules.
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Figure 2: Experimental Workflow for Protein Bioconjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

